1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C20H24ClN3O4.ClH/c1-15-6-7-16(21)12-19(15)23-10-8-22(9-11-23)13-17(25)14-28-20-5-3-2-4-18(20)24(26)27;/h2-7,12,17,25H,8-11,13-14H2,1H3;1H
• InChI Key: BYIGLVOOUVIRKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(COC3=CC=CC=C3[N+](=O)[O-])O.Cl
• Molecular Formula: C20H25Cl2N3O4
• Molecular Weight: 442.3 g/mol

Description

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C20H25Cl2N3O4 and its molecular weight is 442.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in Pharmacology

• Synthesis Methods : A range of piperazine derivatives, similar in structure to the compound , have been synthesized and their chemical structures confirmed using various spectrometric and spectroscopic methods. These include derivatives like 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, and 1-(4-fluoronaphthyl)-3-[4-(4-nitro-2-trifluoromethylphenyl)piperazin-1-yl] propan-1-ol (Kumar et al., 2017).
• Pharmacological Properties : Piperazine derivatives are often evaluated for their affinity towards receptors such as alpha-adrenoceptors and 5-HT(1A) serotonin receptors. For instance, some derivatives have shown strong affinity for alpha 1-adrenoceptors and antagonistic properties at these receptors (Marona et al., 2011). Others have been evaluated for dual action as antidepressants, acting on serotonin receptors and transporters (Silanes et al., 2004).

Potential Therapeutic Applications

• Antidepressant and Antianxiety Effects : Certain piperazine derivatives have been investigated for antidepressant activities through behavioral tests in mice, showing reduced immobility times and significant antianxiety activity (Pérez-Silanes et al., 2001).
• Antimalarial Activity : Some derivatives have been evaluated for their effectiveness against malaria, showing promising results against Plasmodium falciparum and suggesting potential as antimalarial agents (Mendoza et al., 2011).